Cas no 117531-28-9 (Benzenamine, N-hydroxy-N-2-propenyl-)

• Product Name: Benzenamine, N-hydroxy-N-2-propenyl-
• CAS No: 117531-28-9
• MF: C₉H₁₁NO
• MW: 149.189742326736
• CID: 1206712
• PubChem ID: 10374602
• Update Time: 2025-04-20

Benzenamine, N-hydroxy-N-2-propenyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-hydroxy-N-2-propenyl-
• N-allyl-N-phenylhydroxylamine
• 117531-28-9
• SCHEMBL377078
• N-phenyl-N-prop-2-enylhydroxylamine
• DTXSID90438813

• Inchi： 1S/C9H11NO/c1-2-8-10(11)9-6-4-3-5-7-9/h2-7,11H,1,8H2
• InChI Key： XLIYXGRLXYCYTG-UHFFFAOYSA-N
• SMILES： ON(CC=C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 149.084063974g/mol
• Monoisotopic Mass: 149.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 23.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids N-phenylhydroxylamines